Cas no 59473-45-9 (1-(chloromethyl)-2-iodo-benzene)

1-(chloromethyl)-2-iodo-benzene structure

59473-45-9 structure

Product Name:1-(chloromethyl)-2-iodo-benzene

CAS No:59473-45-9

Molecular Formula:C₇H₆ClI

Molecular Weight:252.47954

MDL:MFCD00000898

CID:57434

PubChem ID:101064

1-(chloromethyl)-2-iodo-benzene Properties

Names and Identifiers

- 1-(Chloromethyl)-2-iodobenzene
- 2-iodobenzoyl chloride
- 2-IODOBENZYL CHLORIDE
- (2-iodophenyl)methyl chloride
- 1-Iodo-2-(chloromethyl)benzene
- 2-iodo-(1-chloromethyl)benzene
- Benzene,1-(chloromethyl)-2-iodo
- Einecs 261-779-2
- o-Iodobenzylchloride
- 1-(chloromethyl)-2-iodo-benzene
- .ALPHA.-CHLORO-O-IODOTOLUENE
- Benzene, 1-(chloromethyl)-2-iodo-
- o-iodo-benzyl chloride
- 1-(Chloromethyl)-2-iodobenzene #
- GEO-01594
- 2-Iodobenzyl chloride, 98%
- 2-Iodobenzylchloride
- J618WT46OL
- InChI=1/C7H6ClI/c8-5-6-3-1-2-4-7(6)9/h1-4H,5H
- FT-0650748
- EN300-1608567
- PROSTAGLANDINF2ALPHA
- SCHEMBL1445634
- 2-iodo benzyl chloride
- NS00034177
- BS-42223
- AC-13299
- DTXSID70208177
- 59473-45-9
- A832335
- D84611
- 1-chloromethyl-2-iodo-benzene
- o-Iodobenzyl chloride
- AKOS015890865
- AM20040803
- 1-(chloromethyl)-2-iodanyl-benzene
- MFCD00000898
- UNII-J618WT46OL
- MDL： MFCD00000898
- InChIKey： FTMNWZHKQGKKAU-UHFFFAOYSA-N
- Inchi： 1S/C7H6ClI/c8-5-6-3-1-2-4-7(6)9/h1-4H,5H2
- SMILES： C1=CC=C(C(=C1)CCl)I

Computed Properties

Exact Mass: 251.92000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 251.92
Heavy Atom Count: 9
Complexity: 85
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 3.03000
PSA: 0.00000
Refractive Index: n20/D 1.635(lit.)
Boiling Point: 147-149 °C/32 mmHg(lit.)
Melting Point: 29-31 °C (lit.)
Vapor Pressure: No data available
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Not available
Solubility: Not available
Density: 1.7773 (estimate)

1-(chloromethyl)-2-iodo-benzene Security Information

Symbol:
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S27-S28-S36/37/39-S45
Packing Group：III
Packing Group：III
Risk Phrases：R34; R36/37
Hazard Level：8
Dangerous goods sign：
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H314-H335
Warning Statement： P261-P280-P305+P351+P338-P310
Storage Condition：Store at 4 ° C, -4 ° C is better
PackingGroup：III
Risk Phrases： 34-36/37
Signal Word：Danger
HazardClass：8

1-(chloromethyl)-2-iodo-benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(chloromethyl)-2-iodo-benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DJH-1g	1-(Chloromethyl)-2-iodobenzene	59473-45-9	95%	1g	$60.00	2025-02-19
A2B Chem LLC	AB56717-1g	2-Iodobenzyl chloride	59473-45-9	95%	1g	$42.00	2024-04-19
Aaron	AR003DRT-1g	1-(Chloromethyl)-2-iodobenzene	59473-45-9	98%	1g	$6.00	2025-02-10
abcr	AB530196-1 g	2-Iodobenzyl chloride	59473-45-9		1g	€103.90	2023-06-14
Alichem	A013010097-250mg	2-Iodobenzyl chloride	59473-45-9	97%	250mg	$484.80	2023-09-01
Ambeed	A124069-1g	1-(Chloromethyl)-2-iodobenzene	59473-45-9	98+%	1g	$5.0
Crysdot LLC	CD12057532-100g	1-(Chloromethyl)-2-iodobenzene	59473-45-9	95+%	100g	$627	2024-07-24
Enamine	EN300-1608567-0.05g	1-(chloromethyl)-2-iodobenzene	59473-45-9	95%	0.05g	$19.0
eNovation Chemicals LLC	D544042-25g	1-(ChloroMethyl)-2-iodobenzene	59473-45-9	97%	25g	$418	2022-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT1387-1G	1-(chloromethyl)-2-iodo-benzene	59473-45-9	95%	1g	￥ 112.00

1-(chloromethyl)-2-iodo-benzene Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:59473-45-9)

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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:59473-45-9)

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1-(chloromethyl)-2-iodo-benzene Related Literature

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2. Synthesis of (±)-trimethylpeltogynol via 6-endo radical cyclisation

S. Asiah Ahmad-Junan,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1990 418
3. A new approach to the synthesis of peltogynoids, natural isochromeno[4,3-b]-chromenes

S. Asiah Ahmad-Junan,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1992 675
4. Radical translocation reactions across amides. 1,5-Hydrogen-transfer reactions of o-iodobenzamides and N-(o-iodobenzyl) amides

Dennis P. Curran,Hongtao Liu J. Chem. Soc. Perkin Trans. 1 1994 1377
5. Iterative double cyclization reaction by SRN1 mechanism. A theoretical interpretation of the regiochemical outcome of diazaheterocycles

Lucas E. Peisino,Gloria P. Camargo Solorzano,María E. Budén,A. B. Pierini RSC Adv. 2015 5 36374
6. Palladium- and cobalt-mediated cyclisations of halo-polyenes: a comparative study

Amjad Ali,G. Bryon Gill,Gerald Pattenden,Graeme A. Roan,Toh-Seok Kam J. Chem. Soc. Perkin Trans. 1 1996 1081
7. Visible light mediated synthesis of 6H-benzo[c]chromenes: transition-metal-free intramolecular direct C–H arylation

Micaela D. Heredia,Marcelo Puiatti,Roberto A. Rossi,María E. Budén Org. Biomol. Chem. 2022 20 228
8. α-Alkylation of amines via a 1,5-hydrogen shift

Kjell Undheim,Lorenzo Williams J. Chem. Soc. Chem. Commun. 1994 883
9. Palladium nanoparticles generated in situ used as catalysts in carbonylative cross-coupling in aqueous medium

P. Wójcik,M. Mart,S. Ulukanli,A. M. Trzeciak RSC Adv. 2016 6 36491
10. Stereoselective synthesis of alkyl styryl selenides in one-pot: a straightforward approach by in situ dialkyl diselenide formation under transition metal-free conditions

Adrián A. Heredia,Alicia B. Pe?é?ory RSC Adv. 2015 5 105699

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Suzhou Senfeida Chemical Co., Ltd

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Quantity:200kg

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(CAS:59473-45-9)1-(chloromethyl)-2-iodo-benzene

Purity:99%

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Cas no 59473-45-9 (1-(chloromethyl)-2-iodo-benzene)

1-(chloromethyl)-2-iodo-benzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(chloromethyl)-2-iodo-benzene Security Information

1-(chloromethyl)-2-iodo-benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(chloromethyl)-2-iodo-benzene Pricemore >>

1-(chloromethyl)-2-iodo-benzene Suppliers

1-(chloromethyl)-2-iodo-benzene Related Literature

Related Categories

59473-45-9 (1-(chloromethyl)-2-iodo-benzene) Related Products